Cas no 2580220-60-4 (3-{(tert-butoxy)carbonylamino}-4-fluoro-5-iodobenzoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-4-fluoro-5-iodobenzoic acid
• CAS No: 2580220-60-4
• MF: C₁₂H₁₃FINO₄
• MW: 381.13879942894
• CID: 5660474
• PubChem ID: 165892047
• Update Time: 2025-05-20

3-{(tert-butoxy)carbonylamino}-4-fluoro-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580220-60-4
• 3-{[(tert-butoxy)carbonyl]amino}-4-fluoro-5-iodobenzoic acid
• EN300-27725597
• 3-{(tert-butoxy)carbonylamino}-4-fluoro-5-iodobenzoic acid

• Inchi： 1S/C12H13FINO4/c1-12(2,3)19-11(18)15-8-5-6(10(16)17)4-7(14)9(8)13/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： WEVJHFOMXKERDX-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=C(C=1F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 380.98733g/mol
• Monoisotopic Mass: 380.98733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-4-fluoro-5-iodobenzoic acid

3-{(tert-butoxy)carbonylamino}-4-fluoro-5-iodobenzoic Acid: A Comprehensive Overview

The compound 3-{(tert-butoxy)carbonylamino}-4-fluoro-5-iodobenzoic acid, identified by the CAS number 2580220-60-4, is a highly specialized organic compound with significant applications in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a tert-butoxycarbonyl amino group at position 3, a fluorine atom at position 4, and an iodine atom at position 5. These substituents contribute to its distinctive chemical properties and make it a valuable molecule for various research and development activities.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as Suzuki coupling and nucleophilic aromatic substitution. These techniques have not only improved the yield and purity of the compound but also facilitated its integration into complex molecular frameworks. The presence of the tert-butoxycarbonyl (Boc) group serves as a protective moiety, which can be selectively removed under specific conditions, allowing for further functionalization and diversification of the molecule.

The fluorine and iodine substituents in the molecule play crucial roles in modulating its pharmacokinetic properties. Fluorine, known for its ability to enhance lipophilicity and improve bioavailability, is strategically positioned to optimize drug-like characteristics. Similarly, iodine contributes to the molecule's stability and reactivity, making it amenable to various chemical transformations. Recent studies have demonstrated that these substituents can significantly influence the compound's interaction with biological targets, such as enzymes and receptors, thereby enhancing its potential as a lead compound in drug discovery.

In terms of therapeutic applications, this compound has shown promise in several areas. For instance, its ability to inhibit key enzymes involved in inflammatory pathways has been explored in preclinical models. Additionally, its role as a precursor in the synthesis of bioactive molecules has been highlighted in recent research publications. The integration of this compound into combinatorial libraries has further expanded its utility in high-throughput screening campaigns aimed at identifying novel drug candidates.

The synthesis of 3-{(tert-butoxy)carbonylamino}-4-fluoro-5-iodobenzoic acid involves a multi-step process that combines principles from organic synthesis and catalysis. The use of palladium-catalyzed cross-coupling reactions has been particularly instrumental in achieving high yields and maintaining structural integrity during the synthesis process. Furthermore, the employment of microwave-assisted synthesis has been reported to accelerate reaction times while preserving the stereochemical integrity of the molecule.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided critical insights into its molecular structure, conformational preferences, and intermolecular interactions. Such detailed characterization is essential for ensuring the reliability and reproducibility of experimental results across different research settings.

In conclusion, 3-{(tert-butoxy)carbonylamino}-4-fluoro-5-iodobenzoic acid stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure, combined with cutting-edge synthetic methodologies and analytical techniques, positions it as a key player in advancing our understanding of complex biological systems and developing innovative therapeutic agents.